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Compound of Interest

Compound Name: CdnP-IN-1

Cat. No.: B15577983

Application Notes and Protocols: CdnP-IN-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

CdnP-IN-1 (also known as C82) is a potent inhibitor of Mycobacterium tuberculosis (Mtb) cyclic
dinucleotide phosphodiesterase (CdnP).[1] This enzyme is responsible for the hydrolysis of the
second messenger molecule cyclic di-AMP (c-di-AMP). By inhibiting CdnP, CdnP-IN-1 disrupts
the signaling pathways that regulate crucial physiological processes in M. tuberculosis, making
it a valuable tool for research into novel anti-tuberculosis therapies. These application notes
provide detailed instructions for the reconstitution, storage, and handling of CdnP-IN-1 to
ensure its stability and optimal performance in experimental settings.
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Parameter Value Reference
Synonyms c82 [1]

CAS Number 691862-35-8 [1]
Molecular Formula C17H17N30sS

Molecular Weight 343.4 g/mol

Purity >98% [1]
Supplied As A crystalline solid [1]

Reconstitution and Storage

Proper reconstitution and storage are critical to maintaining the activity and stability of CdnP-
IN-1.

Reconstitution

CdnP-IN-1 is soluble in organic solvents and sparingly soluble in aqueous buffers.[1]
Protocol for Preparing a Stock Solution:

e Solvent Selection: For initial reconstitution, use an organic solvent such as Dimethyl
Sulfoxide (DMSO) or Dimethyl Formamide (DMF). CdnP-IN-1 is soluble in these solvents at
approximately 30 mg/mL.[1]

 Inert Gas: Before opening the vial, it is recommended to purge the solvent of choice with an
inert gas (e.g., argon or nitrogen) to minimize oxidation.[1]

 Dissolving the Compound:
o Carefully open the vial containing the crystalline solid.

o Add the desired volume of the organic solvent to the vial to achieve the target
concentration.

o Gently vortex or sonicate the vial until the solid is completely dissolved.
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Protocol for Preparing Aqueous Solutions:

For experiments requiring an agueous solution, it is recommended to first prepare a
concentrated stock solution in DMSO and then dilute it with the aqueous buffer of choice.[1]

e Prepare a concentrated stock solution of CdnP-IN-1 in DMSO as described above.

o Perform a serial dilution of the DMSO stock solution into your aqueous buffer (e.g., PBS, pH
7.2) to reach the desired final concentration.

e Note on Aqueous Solubility: CdnP-IN-1 has a solubility of approximately 0.16 mg/mL in a 1:5
solution of DMSO:PBS (pH 7.2).[1] Ensure the final concentration in your aqueous buffer
does not exceed its solubility limit to avoid precipitation.

Storage

Stock Solutions:
e Short-term Storage: Store stock solutions in DMSO or DMF at -20°C for up to one month.

e Long-term Storage: For long-term storage, aliquot the stock solution into smaller volumes to
avoid repeated freeze-thaw cycles and store at -80°C for up to six months.

Aqueous Solutions:

e |tis not recommended to store aqueous solutions of CdnP-IN-1 for more than one day.[1]
Prepare fresh aqueous solutions for each experiment.

Solid Compound:

e The crystalline solid, as supplied, should be stored at -20°C. Under these conditions, it is
stable for at least four years.[1]
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Recommended

Storage Condition Duration
Temperature
Crystalline Solid -20°C > 4 years[1]
Organic Stock Solution
-20°C < 1 month
(DMSO/DMF)
-80°C < 6 months
Aqueous Solution 4°C < 1 day[1]

Experimental Protocols
In Vitro CdnP Inhibition Assay

This protocol provides a general workflow for assessing the inhibitory activity of CdnP-IN-1

against M. tuberculosis CdnP.
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Preparation

Reconstitute CdnP-IN-1 in DMSO Prepare Mtb CdnP Enzyme Solution Prepare c-di-AMP Substrate

Incubate CdnP-IN-1 with Mtb CdnP

Add c-di-AMP to Initiate Reaction

Allow Reaction to Proceed

Stop Reaction

Detection

Detect Product (AMP) Formation

l

Analyze Data and Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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